Cas no 1021263-85-3 (1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine)

• Product Name: 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine
• CAS No: 1021263-85-3
• MF: C₁₆H₁₅F₃N₆O₂S
• MW: 412.389511346817
• CID: 5947886
• PubChem ID: 25889824
• Update Time: 2025-11-04

1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine
• 6-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499273
• VU0636601-1
• 6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 1021263-85-3
• F5123-0882

• Inchi： 1S/C16H15F3N6O2S/c17-16(18,19)12-3-1-2-4-13(12)28(26,27)24-9-7-23(8-10-24)15-6-5-14-21-20-11-25(14)22-15/h1-6,11H,7-10H2
• InChI Key： PQOSKDJXKMPZME-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(N1CCN(S(C3=CC=CC=C3C(F)(F)F)(=O)=O)CC1)C=C2

Computed Properties

• Exact Mass: 412.09292940g/mol
• Monoisotopic Mass: 412.09292940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine

1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine: A Comprehensive Overview

The compound 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine, with CAS number 1021263-85-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring system substituted with a triazolopyridazine moiety and a trifluoromethylbenzenesulfonyl group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery efforts. The triazolopyridazine ring system is known for its ability to engage in various non-covalent interactions, making it a valuable component in the design of bioactive molecules. Additionally, the trifluoromethylbenzenesulfonyl group contributes to the molecule's stability and lipophilicity, which are critical properties for drug candidates targeting specific biological pathways. Researchers have explored its potential as an inhibitor of kinase enzymes, which are key players in numerous cellular processes and disease states.

The synthesis of 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine involves a multi-step process that combines principles from heterocyclic chemistry and sulfonamide synthesis. The construction of the triazolopyridazine ring typically requires a careful sequence of coupling reactions and cyclizations under specific conditions. Similarly, the introduction of the trifluoromethylbenzenesulfonyl group necessitates precise control over reaction parameters to ensure optimal yields and purity. These synthetic challenges underscore the complexity of producing this compound on an industrial scale.

In terms of biological activity, this compound has shown promise in preclinical studies targeting various disease models. For instance, its ability to modulate protein-protein interactions has made it a candidate for treating conditions such as cancer and neurodegenerative diseases. Recent findings suggest that it may also exhibit anti-inflammatory properties, further broadening its therapeutic potential. However, extensive clinical trials are required to validate these observations and establish its safety profile.

The structural versatility of 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring analogs with enhanced bioavailability and selectivity. For example, substituent modifications on the piperazine ring or the benzenesulfonyl group could lead to improved pharmacokinetic properties or increased potency against specific targets.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its large-scale production and use. Preliminary studies indicate that it exhibits moderate persistence in aqueous environments; however, further research is needed to assess its long-term impact on ecosystems. Regulatory agencies may require additional data to ensure compliance with safety standards before widespread application.

In conclusion, 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine represents a cutting-edge molecule with significant potential in both therapeutic development and materials science. Its unique structure and functional groups provide a foundation for innovative applications across diverse fields. As research continues to uncover its full spectrum of properties and capabilities, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.